N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-2-(methylthio)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-2-(methylthio)benzamide, also known as DMXAA or ASA404, is a small molecule drug that has been extensively researched for its anti-tumor properties. DMXAA was first synthesized in the 1990s and has since been studied for its mechanism of action, biochemical and physiological effects, and potential for use in cancer treatment.
Scientific Research Applications
Therapeutic Potential of Benzothiazoles
Benzothiazoles are recognized for their broad spectrum of pharmacological activities, including antimicrobial, analgesic, anti-inflammatory, antidiabetic, and antitumor properties. The structural simplicity of 2-arylbenzothiazoles, in particular, has made them a focus for anticancer agent development. This versatility and the ease of synthesis facilitate the exploration of chemical libraries for new drug discovery, underscoring the compound's importance in medicinal chemistry and drug development processes (Kamal, Hussaini Syed, & Malik Mohammed, 2015).
Synthesis and Biological Importance
The synthesis of benzothiazole derivatives and their biological significance are highlighted by their incorporation into medicinal chemistry. For example, UBTs (urea benzothiazole derivatives) and TBTs (thio-urea benzothiazole derivatives) demonstrate significant therapeutic potential across a range of applications, from rheumatoid arthritis treatment to fungicidal and herbicidal uses. The review of synthetic methodologies and the pharmacological activities of these compounds reveal their potential as new pharmacophores, emphasizing their role in the ongoing search for effective therapeutic agents (Rosales-Hernández et al., 2022).
Antimicrobial and Antiviral Agents
The benzothiazole moiety is integral to many compounds exhibiting antimicrobial and antiviral capabilities. Recent studies have explored benzothiazole derivatives as potential candidates for addressing the global challenge posed by multi-drug resistant pathogens and emerging health threats like COVID-19. The exploration of benzothiazole derivatives, including Schiff bases and metal complexes, underscores their promise as novel antimicrobial and antiviral agents, pending further pharmaceutical studies to ensure their safety and efficacy (Elamin, Abd Elrazig Salman Abd Elaziz, & Abdallah, 2020).
properties
IUPAC Name |
N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2-methylsulfanylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O3S2/c1-21-11-8-9-12(22-2)15-14(11)18-17(24-15)19-16(20)10-6-4-5-7-13(10)23-3/h4-9H,1-3H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XUOMIBVHPYEHJZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C(=C(C=C1)OC)SC(=N2)NC(=O)C3=CC=CC=C3SC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.